Leukotriene B4 Ethanolamide

• CAS No.: 877459-63-7
• Product Name: Leukotriene B4 Ethanolamide
• Molecular Formula: C22H37NO4
• Molecular Weight: 379.5 g/mol
• IUPAC Name: (5S,6Z,8E,10E,12R,14Z)-5,12-dihydroxy-N-(2-hydroxyethyl)icosa-6,8,10,14-tetraenamide
• Standard InChI: InChI=1S/C22H37NO4/c1-2-3-4-5-6-9-13-20(25)14-10-7-8-11-15-21(26)16-12-17-22(27)23-18-19-24/h6-11,14-15,20-21,24-26H,2-5,12-13,16-19H2,1H3,(H,23,27)/b8-7+,9-6-,14-10+,15-11-/t20-,21-/m1/s1
• Standard InChIKey: DQLVVNIINUTUIU-XLFGVTECSA-N
• Isomeric SMILES: CCCCC/C=C\C[C@H](/C=C/C=C/C=C\[C@H](CCCC(=O)NCCO)O)O
• SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCO)O)O
• Canonical SMILES: CCCCCC=CCC(C=CC=CC=CC(CCCC(=O)NCCO)O)O
• Physical Description: Liquid
• Description: The effects of Leukotriene B4 (LTB4) are mediated by two known receptors, BLT1 and BLT2. LTB4 is a high affinity ligand for BLT1, and many of its pro-inflammatory effects are believed to be transduced through this receptor. The BLT2 is more enigmatic, in that LTB4 is not a high-affinity ligand, nor is it clear that BLT2 activation promotes inflammation. LTB4 ethanolamide (LTB4-EA) is a theoretical 5-LO metabolite of arachidonoyl ethanolamide (AEA). In CHO cells transfected with human BLTR1, LTB4-EA was a potent antagonist with about three times greater affinity for the receptor than LTB4 (Ki = 1.22 nM versus 3.88 nM). LTB4-EA antagonizes the LTB4-induced contractions of guinea pig lung parenchyma with an EC50 of 10 nM. LTB4-EA thus represents a potential endogenous anti-inflammatory compound functioning as a natural antagonist of BLTR1.
• Synonyms: LTB4-EA
• Reference: 1.Yokomizo, T.,Izumi, T.,Chang, K., et al. A G-protein-coupled receptor for leukotriene B4 that mediates chemotaxis. Nature 387, 620-624 (1997).
• PubChem Compound: 5283127
• Last Modified: Nov 11 2021